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Definition of Knockdown Time 90 (KT90)
In the field of toxicology, Knockdown Time 90 (KT90) is a critical endpoint used to quantify the

speed of action of a toxicant, most commonly an insecticide. It is defined as the time required

to induce a state of "knockdown" in 90% of the individuals in a test population upon exposure to

a specific concentration of a chemical substance. "Knockdown" is characterized by the inability

of the organism, typically an insect, to maintain normal posture, move in a coordinated manner,

or fly, effectively incapacitating it.[1][2] This state of paralysis may be reversible or irreversible,

eventually leading to mortality.

The KT90 value is a key metric in assessing the efficacy and speed of action of fast-acting

neurotoxic insecticides, such as pyrethroids. A lower KT90 value indicates a more rapid effect

of the toxicant. This parameter is particularly relevant in public health and agricultural settings

for evaluating the performance of insecticides used for vector control and crop protection. The

determination of KT90, along with other knockdown time points like KT50 (the time to

knockdown 50% of the population), provides crucial data for understanding the dose-response

relationship and the dynamics of insecticide action.
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The following table summarizes KT90 values for various insecticides against different insect

species, providing a comparative overview of their knockdown efficacy.

Insecticide
Active
Ingredient
Class

Insect Species
KT90
(minutes)

Reference

Lambda-

cyhalothrin
Pyrethroid Aedes aegypti 24.7 - 38.4 [3][4]

Lambda-

cyhalothrin
Pyrethroid

Culex

quinquefasciatus
98.2 - 291.5 [3][4]

DDT Organochlorine
Anopheles

gambiae
110.59 [5]

Malathion
Organophosphat

e

Anopheles

gambiae
125.58 [5]

Deltamethrin Pyrethroid
Anopheles

gambiae

Varies

significantly with

resistance status

[6][7][8]

Permethrin Pyrethroid
Anopheles

gambiae

Varies

significantly with

resistance status

[7][8]

Alphacypermethr

in
Pyrethroid

Culex

quinquefasciatus

Varies with

population
[1][9]

Note: KT90 values can be influenced by factors such as the specific strain of the insect,

environmental conditions (temperature, humidity), and the presence of insecticide resistance

mechanisms within the population.

Experimental Protocols for Determining KT90
The determination of KT90 values is typically carried out using standardized bioassays. The

two most widely recognized protocols are the World Health Organization (WHO) bioassay and

the Centers for Disease Control and Prevention (CDC) bottle bioassay.
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WHO Susceptibility Test (Tube Bioassay)
The WHO susceptibility test is a standardized method for assessing insecticide resistance in

adult mosquitoes.

Materials:

WHO test kits, including exposure tubes lined with insecticide-impregnated papers and

control tubes with oil-treated papers.

Holding tubes with clean, untreated papers.

Aspirator for transferring mosquitoes.

Sucrose solution (10%) on cotton pads.

Timer.

Observation area with controlled temperature (27±2°C) and relative humidity (80±10%).

Methodology:

Mosquito Preparation: Use non-blood-fed female mosquitoes, 3-5 days old.

Exposure: Aspirate 20-25 mosquitoes into each of the four replicate exposure tubes.

Simultaneously, expose a control group of 20-25 mosquitoes to the control tubes.

Observation: Record the number of knocked-down mosquitoes at regular intervals (e.g.,

every 5-10 minutes) for the duration of the exposure period (typically 60 minutes).

Post-Exposure: After the exposure period, transfer the mosquitoes to the holding tubes.

Provide them with a 10% sucrose solution.

Data Analysis: The knockdown data is recorded over time. To calculate the KT90, the

percentage of knocked-down mosquitoes at each time point is plotted against time on a

probit-logarithmic scale. Probit analysis is then used to estimate the time at which 90% of the

mosquito population is knocked down.
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CDC Bottle Bioassay
The CDC bottle bioassay is another widely used method for determining the susceptibility of

mosquitoes to insecticides.

Materials:

250 ml glass bottles.

Technical grade insecticide.

Acetone (as a solvent).

Pipettes.

Aspirator.

Timer.

Holding cages with sucrose solution.

Methodology:

Bottle Coating: Prepare a stock solution of the insecticide in acetone. Coat the inside of the

glass bottles with a specific concentration of the insecticide solution. Control bottles are

coated with acetone only. The bottles are then left to dry completely.

Mosquito Introduction: Introduce 20-25 non-blood-fed female mosquitoes into each treated

and control bottle.

Observation and Recording: Observe the mosquitoes continuously for a set period (e.g., up

to 2 hours). Record the time at which each mosquito is knocked down.

Data Analysis: The time-to-knockdown data for each mosquito is collected. Similar to the

WHO bioassay, probit analysis is used to calculate the KT90 value from the collected data.

This statistical method transforms the sigmoid dose-response curve into a straight line,

allowing for the determination of the time required to affect 90% of the population.
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Signaling Pathways and Mechanisms of Action
Pyrethroid Insecticide Signaling Pathway
Pyrethroid insecticides, a common class of neurotoxicants for which knockdown time is a key

metric, primarily target the voltage-gated sodium channels (VGSCs) in the nerve cell

membranes of insects.
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Caption: Mechanism of pyrethroid insecticide action on voltage-gated sodium channels.

The binding of pyrethroids to the open state of the VGSCs prevents their normal inactivation.

This leads to a persistent influx of sodium ions (Na+) into the neuron, causing prolonged

membrane depolarization. The continuous state of excitation results in uncontrolled nerve

firing, leading to tremors, paralysis (knockdown), and eventual death of the insect.

Experimental Workflow for KT90 Determination
The following diagram illustrates the general workflow for determining the KT90 value in a

laboratory setting.
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Caption: General experimental workflow for the determination of KT90.

This workflow outlines the key steps from the preparation of the test organisms and bioassay

materials to the final calculation of the KT90 value through statistical analysis. This systematic
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approach ensures the generation of reliable and reproducible data for assessing the

knockdown efficacy of toxicants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. journals.plos.org [journals.plos.org]

2. researchgate.net [researchgate.net]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

5. researchgate.net [researchgate.net]

6. researchgate.net [researchgate.net]

7. researchgate.net [researchgate.net]

8. Insecticide resistance status in Anopheles gambiae (s.l.) in coastal Kenya - PMC
[pmc.ncbi.nlm.nih.gov]

9. High pyrethroid-resistance intensity in Culex quinquefasciatus (Say) (Diptera: Culicidae)
populations from Jigawa, North-West, Nigeria - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to Knockdown Time 90
(KT90) in Toxicology]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166178#definition-of-knockdown-time-90-in-
toxicology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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